6-Bromo-1,2-dihydro-3H-pyrrolo[1,2-c]imidazol-3-one

• Molecular Formula: C6H5BrN2O
• Molecular Weight: 201.02 g/mol
• IUPAC Name: 6-bromo-1,2-dihydropyrrolo[1,2-c]imidazol-3-one
• InChI: InChI=1S/C6H5BrN2O/c7-4-1-5-2-8-6(10)9(5)3-4/h1,3H,2H2,(H,8,10)
• InChI Key: XFLLMJPQDJKIBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC(=CN2C(=O)N1)Br

Description

6-Bromo-1,2-dihydro-3H-pyrrolo[1,2-c]imidazol-3-one is a useful research compound. Its molecular formula is C6H5BrN2O and its molecular weight is 201.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-bromo-1H-pyrrol-2-yl)methanamine (Enamine, Ltd., Kiev, Ukraine; 57.7 mg, 0.330 mmol), di(1H-imidazol-1-yl)methanone (CDI; Aldrich; 58.8 mg, 0.363 mmol), and NaH (60% wt. in mineral oil; 15.8 mg, 0.396 mmol) in THF (3.0 mL) was stirred under argon at 23° C. for 15 min. The reaction mixture was subsequently concentrated onto silica gel and chromatographically purified (silica gel, 0-60% EtOAc/hexanes) to provide 6-bromo-1H-pyrrolo[1,2-c]imidazol-3(2H)-one (23.9 mg, 0.119 mmol, 36% yield) as an off-white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 8.58 (1H, br. s.), 7.29 (1H, s), 6.16 (1H, d, J=1.2 Hz), 4.35 (2H, s). m/z (ESI, +ve) 200.9/202.9 (M+H)+.